Cas no 1564082-35-4 ((2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one
• CAS No: 1564082-35-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5579417
• Update Time: 2025-07-02

(2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-amino-1-pyrrolidinyl)-3-(2-methylphenyl)-
• (2e)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one
• (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C14H18N2O/c1-11-4-2-3-5-12(11)6-7-14(17)16-9-8-13(15)10-16/h2-7,13H,8-10,15H2,1H3
• InChI Key： DDAHPYDMHVSNMT-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)C1)(=O)C=CC1=CC=CC=C1C

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 426.8±44.0 °C(Predicted)
• pka: 9.07±0.20(Predicted)

Additional information on (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1564082-35-4)

The compound (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one, identified by its CAS No. 1564082-35-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This enone derivative features a pyrrolidine backbone with an amino substituent, coupled with a 2-methylphenyl group, making it a promising candidate for various biomedical applications. Its α,β-unsaturated ketone moiety is particularly noteworthy, as it often contributes to biological activity through interactions with cellular targets.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and modulators, especially those targeting kinases and G protein-coupled receptors (GPCRs). The structural features of 1564082-35-4 suggest potential utility in these areas, aligning with current trends in precision medicine and targeted therapy. Researchers are particularly intrigued by its Michael acceptor capability, which could enable covalent binding to cysteine residues in proteins, a mechanism exploited by several FDA-approved drugs.

The synthesis of (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one typically involves condensation reactions between appropriately functionalized pyrrolidine precursors and 2-methylcinnamic acid derivatives. Modern green chemistry approaches, such as catalyst-free or microwave-assisted methods, are being explored to optimize its production, reflecting the pharmaceutical industry's focus on sustainable synthesis. Analytical characterization often employs HPLC, NMR, and mass spectrometry to ensure purity and confirm the (2E)-configuration of the double bond.

From a drug discovery perspective, this compound's logP and polar surface area values suggest favorable drug-likeness properties, meeting many criteria of Lipinski's rule of five. Computational molecular docking studies have indicated potential interactions with protein kinases involved in cell signaling pathways, though experimental validation is ongoing. These findings position CAS No. 1564082-35-4 as an interesting scaffold for developing next-generation therapeutics in areas like oncology and neurodegenerative diseases.

The pharmacokinetic profile of (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one remains an active area of investigation, with particular focus on its metabolic stability and blood-brain barrier permeability. Preliminary in vitro studies using hepatocyte models and Caco-2 cell monolayers have provided encouraging data, though comprehensive ADME studies are needed. These investigations are crucial given the current emphasis on translational research and bench-to-bedside development in pharmaceutical sciences.

In the context of intellectual property, several patents have emerged covering pyrrolidine-based compounds with structural similarities to 1564082-35-4, particularly for applications in central nervous system disorders and inflammatory conditions. The compound's structure-activity relationship (SAR) is being systematically explored through medicinal chemistry optimization campaigns, with modifications to the amino group and aromatic ring proving particularly impactful on biological activity.

From a safety assessment perspective, standard in vitro toxicity screening (including hERG inhibition and cytotoxicity assays) has shown promising results for this chemical entity. However, as with all drug candidates, thorough preclinical evaluation will be essential to fully characterize its therapeutic index. These considerations are especially relevant given increasing regulatory focus on drug safety and risk-benefit analysis in pharmaceutical development.

The commercial availability of (2E)-1-(3-aminopyrrolidin-1-yl)-3-(2-methylphenyl)prop-2-en-1-one through chemical suppliers has facilitated its investigation across multiple research institutions. Current pricing reflects its status as a research-grade compound, with costs varying based on purity grade and quantity. The growing demand for such building blocks in drug discovery programs underscores the importance of reliable chemical synthesis and supply chain management in the pharmaceutical sector.

Looking forward, the scientific trajectory of CAS No. 1564082-35-4 appears promising, with potential applications extending beyond traditional small-molecule drugs to areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its modular structure allows for straightforward derivatization, making it a versatile chemical tool for probing biological systems. As research continues, this compound may well emerge as a valuable addition to the medicinal chemist's arsenal in addressing unmet medical needs through innovative pharmacological approaches.